Cas no 32314-21-9 (2-(diethylamino)acetaldehyde)

2-(Diethylamino)acetaldehyde is a versatile aldehyde compound featuring a diethylamino functional group, making it a valuable intermediate in organic synthesis. Its reactive aldehyde moiety allows for facile condensation and nucleophilic addition reactions, while the tertiary amine group enhances solubility in polar and nonpolar solvents. This compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, where its bifunctional reactivity enables efficient derivatization. Its stability under controlled conditions and compatibility with a range of reagents make it a practical choice for synthetic applications. Proper handling under inert atmospheres is recommended to prevent degradation.
2-(diethylamino)acetaldehyde structure
2-(diethylamino)acetaldehyde structure
Product Name:2-(diethylamino)acetaldehyde
CAS No:32314-21-9
MF:C6H13NO
MW:115.173521757126
CID:1450554
PubChem ID:21202420
Update Time:2025-11-01

2-(diethylamino)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (diethylamino)-
    • diethylamino-acetaldehyde
    • 2-(diethylamino)acetaldehyde
    • EN300-1600623
    • 32314-21-9
    • DB-093361
    • SCHEMBL65290
    • Inchi: 1S/C6H13NO/c1-3-7(4-2)5-6-8/h6H,3-5H2,1-2H3
    • InChI Key: RJZJUYBEFPUCHX-UHFFFAOYSA-N
    • SMILES: O=CCN(CC)CC

Computed Properties

  • Exact Mass: 115.09979
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 59.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

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Additional information on 2-(diethylamino)acetaldehyde

Introduction to 2-(diethylamino)acetaldehyde (CAS No. 32314-21-9)

2-(diethylamino)acetaldehyde, identified by the Chemical Abstracts Service registry number 32314-21-9, is a significant organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical development, and fine chemical manufacturing. This compound belongs to the class of aldehydes featuring an amine substituent, which endows it with unique reactivity and utility in various synthetic pathways. The presence of the diethylamino group enhances its nucleophilicity, making it a valuable intermediate in constructing more complex molecular architectures.

The structural framework of 2-(diethylamino)acetaldehyde consists of an aldehyde functional group (–CHO) attached to an amine-substituted carbon atom, which is further linked to two ethyl groups (–CH₂CH₃). This configuration imparts both electrophilic and nucleophilic characteristics, facilitating diverse chemical transformations. The compound’s solubility profile in common organic solvents such as ethanol, methanol, and dichloromethane further underscores its practicality in industrial applications.

In recent years, 2-(diethylamino)acetaldehyde has garnered attention in the field of medicinal chemistry due to its role as a precursor in the synthesis of biologically active molecules. Its ability to participate in condensation reactions with various heterocyclic compounds has been exploited to develop novel pharmacophores. For instance, studies have demonstrated its utility in constructing imines and Schiff bases, which serve as key intermediates in the development of antimicrobial and anti-inflammatory agents.

One of the most compelling aspects of 2-(diethylamino)acetaldehyde is its involvement in the synthesis of chiral compounds. The diethylamino group can be leveraged to induce asymmetry during catalytic processes, enabling the production of enantiomerically pure or enriched derivatives. Such enantiomerically enriched compounds are highly sought after in drug development due to their improved pharmacological profiles and reduced side effects. Recent advancements in asymmetric catalysis have highlighted the potential of 2-(diethylamino)acetaldehyde as a building block for accessing enantiomerically enriched scaffolds with therapeutic relevance.

The pharmaceutical industry has also explored 2-(diethylamino)acetaldehyde as a precursor for central nervous system (CNS) therapeutics. Its structural motif is reminiscent of several known psychoactive compounds, suggesting its potential in modulating neurotransmitter activity. Ongoing research focuses on derivatizing this compound to develop novel ligands for serotonin and dopamine receptors, which could lead to advancements in treating neurological disorders such as depression and Parkinson’s disease.

Beyond pharmaceuticals, 2-(diethylamino)acetaldehyde finds applications in agrochemical research. Its reactivity allows for the synthesis of herbicidal and pesticidal agents by incorporating it into larger molecular frameworks. For example, researchers have utilized this compound to develop novel sulfonylurea derivatives with enhanced crop protection properties. The ability to modify its structure enables fine-tuning of biological activity, making it a valuable tool for developing next-generation agrochemicals.

The synthetic versatility of 2-(diethylamino)acetaldehyde extends to material science as well. Its incorporation into polymers and coatings can impart functional properties such as flame retardancy or biodegradability. Recent studies have explored its use in creating cross-linked polymers with improved mechanical strength and thermal stability, demonstrating its broad utility beyond traditional organic synthesis.

In conclusion, 2-(diethylamino)acetaldehyde (CAS No. 32314-21-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and methodologies leveraging this compound’s unique properties, its relevance is expected to grow further, solidifying its position as a cornerstone molecule in industrial and academic settings.

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